Cas no 23872-36-8 (4-Chloro-1H-indole-3-carboxylic acid)

• Product Name: 4-Chloro-1H-indole-3-carboxylic acid
• CAS No: 23872-36-8
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD07776617
• CID: 820322
• PubChem ID: 13978439
• Update Time: 2025-04-19

4-Chloro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-indole-3-carboxylic acid
• 1H-indole-3-carboxylic acid, 4-chloro-
• 1H-INDOLE-3-CARBOXYLIC ACID,4-CHLORO
• 4-CHLOROINDOLE-3-CARBOXYLIC ACID
• 4-Chlor-3-carboxy-indol
• 4-chloro-3-indolecarboxylic acid
• 4-chloro-indole-3-carboxylic acid
• C9H6ClNO2
• DRKHLIJRUYVIOY-UHFFFAOYSA-N
• BCP24129
• AM86170
• SY029798
• AB0023651
• ST2418242
• W4753

• MDL： MFCD07776617
• Inchi： 1S/C9H6ClNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： DRKHLIJRUYVIOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 195.00900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.548±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 449.7℃ at 760 mmHg
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.51950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives